Cas no 1221791-62-3 (trans-1-Benzyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid)

• Product Name: trans-1-Benzyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid
• CAS No: 1221791-62-3
• MF: C₁₇H₁₈N₂O₂
• MW: 282.337024211884
• MDL: MFCD16140334
• CID: 4578866
• Update Time: 2025-06-26

trans-1-Benzyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• trans-1-Benzyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid

• MDL： MFCD16140334
• Inchi： 1S/C17H18N2O2/c20-17(21)15-12-19(10-13-6-2-1-3-7-13)11-14(15)16-8-4-5-9-18-16/h1-9,14-15H,10-12H2,(H,20,21)/t14-,15-/m0/s1
• InChI Key： ROBXPKYRUKXCDH-GJZGRUSLSA-N
• SMILES： N1(CC2=CC=CC=C2)C[C@H](C2=NC=CC=C2)[C@@H](C(O)=O)C1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrrolidines Pyrrolidine carboxylic acids and derivatives Pyrrolidine carboxylic acids

Additional information on trans-1-Benzyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid

trans-1-Benzyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid (CAS No. 1221791-62-3)

trans-1-Benzyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid is a structurally complex organic compound with the CAS registry number 1221791-62-3. This compound belongs to the class of pyrrolidine derivatives, which are widely studied in medicinal chemistry due to their potential pharmacological activities. The molecule features a pyrrolidine ring, a benzyl group, and a pyridine moiety, making it a promising candidate for various applications in drug discovery and development.

The pyrrolidine ring in this compound serves as a versatile scaffold, enabling the attachment of diverse functional groups. The benzyl group at position 1 contributes to the compound's lipophilicity, enhancing its ability to cross biological membranes. Meanwhile, the pyridine moiety at position 4 introduces electron-withdrawing effects, which can modulate the compound's reactivity and pharmacokinetic properties. The carboxylic acid group at position 3 is another key functional group, often involved in hydrogen bonding and interactions with biological targets.

Recent studies have highlighted the potential of trans-1-Benzyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid as a modulator of various biological pathways. For instance, research published in *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent inhibitory activity against certain kinases, making it a potential lead compound for anti-cancer drug development. Additionally, its ability to interact with G-protein coupled receptors (GPCRs) suggests its role in treating central nervous system disorders.

The synthesis of trans-1-Benzyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid involves multi-step organic reactions, including coupling reactions and ring-forming processes. Researchers have optimized these steps to achieve high yields and purity levels, ensuring the compound's suitability for preclinical studies. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to confirm the compound's structure and stereochemistry.

In terms of pharmacokinetics, this compound has shown favorable absorption profiles in preclinical models. Studies conducted in rodents indicate that it achieves significant plasma concentrations after oral administration, suggesting good bioavailability. Furthermore, its metabolic stability has been evaluated using liver microsomes, revealing minimal susceptibility to rapid clearance by cytochrome P450 enzymes.

One of the most exciting developments involving trans-1-Benzyl-4-(pyridin-2-yl)pyrrolidine-3-carboxylic acid is its application in targeted drug delivery systems. Scientists have explored its use as a ligand in antibody-drug conjugates (ADCs), where it serves as a payload for delivering cytotoxic agents to cancer cells. This approach has shown remarkable efficacy in vitro and holds great promise for clinical translation.

Moreover, computational modeling studies have provided insights into the molecular interactions of this compound with its biological targets. Docking simulations reveal that the benzyl group and pyridine moiety play critical roles in binding affinity, while the carboxylic acid group facilitates hydrogen bonding with key residues on target proteins. These findings are being used to guide further optimization of the compound's structure for enhanced potency and selectivity.

The environmental impact of trans-1-Benzyl-4-(pyridin-2-y l)pyrrolidine -3-carboxylic acid has also been assessed as part of its regulatory evaluation. Studies indicate that it undergoes rapid biodegradation under aerobic conditions, minimizing its ecological footprint. This aligns with current trends toward sustainable drug development practices.

In conclusion, trans -1-Ben zyl -4 -( py ridin - 2 - yl ) py rro lidi ne - 3 - car box yli c aci d ( CAS No . 1 2 2 1 7 9 1 -6 2 -3 ) represents a significant advancement in medicinal chemistry research. Its unique structure, coupled with promising pharmacological properties, positions it as a valuable tool in drug discovery efforts targeting diverse therapeutic areas. As research continues to unfold, this compound is expected to contribute significantly to the development of innovative treatments for various diseases.